Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H9BN2O3 B8738935 5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid

5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid

Cat. No. B8738935
M. Wt: 191.98 g/mol
InChI Key: LQBYRDGFLYNEGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07470680B2

Procedure details

To a solution of methyl hydrogen 5-methoxy-1-(triisopropylsilyl)-1H-pyrrolo [3,2-b]pyridin-6-ylboronate (1.5 g, 4.14 mmol) (from 65236-015) in THF (10 mL) was treated with HCl (4M in 1,4-dioxane) for 1 hr at 0° C., checked with LC/MS: ˜50% conversion, thus additional 1.3 ml HCl (4M in 1,4-dioxane) was added, stirred at rt over night. Most of the solvent was removed on rotary vacuo, and the residue as a white solid was triturated with Et2O (3 ml), filtration and washing with Et2O (2×3 mL) to afford the expected product, 5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid (0.78 g, 98%) as a white solid. 1H-NMR (500 MHz, MeOD) δ ppm 1.04-1.12 (m, 1 H) 1.18 (d, J=7.32 Hz, 1 H) 4.28-4.33 (m, 4 H) 6.74 (d, J=2.44 Hz, 1 H) 7.89 (d, J=3.05 Hz, 1 H) 8.42 (s, 1 H); Mass spec 193.20 Calc for C8H9BN2O3 192.07.
Name
methyl hydrogen 5-methoxy-1-(triisopropylsilyl)-1H-pyrrolo [3,2-b]pyridin-6-ylboronate
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
1.3 mL
Type
reactant
Reaction Step Two
Name
5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid
Yield
98%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[N:8]=[C:7]2[CH:9]=[CH:10][N:11]([Si](C(C)C)(C(C)C)C(C)C)[C:6]2=[CH:5][C:4]=1[B:22]([OH:25])[O:23]C.Cl>C1COCC1>[CH3:1][O:2][C:3]1[N:8]=[C:7]2[CH:9]=[CH:10][NH:11][C:6]2=[CH:5][C:4]=1[B:22]([OH:25])[OH:23]

Inputs

Step One
Name
methyl hydrogen 5-methoxy-1-(triisopropylsilyl)-1H-pyrrolo [3,2-b]pyridin-6-ylboronate
Quantity
1.5 g
Type
reactant
Smiles
COC1=C(C=C2C(=N1)C=CN2[Si](C(C)C)(C(C)C)C(C)C)B(OC)O
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
HCl
Quantity
1.3 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at rt over night
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Most of the solvent was removed on rotary vacuo
FILTRATION
Type
FILTRATION
Details
the residue as a white solid was triturated with Et2O (3 ml), filtration
WASH
Type
WASH
Details
washing with Et2O (2×3 mL)

Outcomes

Product
Name
5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid
Type
product
Smiles
COC1=C(C=C2C(=N1)C=CN2)B(O)O
Measurements
Type Value Analysis
AMOUNT: MASS 0.78 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 98.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.